Cas no 62482-28-4 (2,4-Quinolinedicarboxylic acid, 6-chloro-)

• Product Name: 2,4-Quinolinedicarboxylic acid, 6-chloro-
• CAS No: 62482-28-4
• MF: C₁₁H₆ClNO₄
• MW: 251.622642040253
• MDL: MFCD00487572
• CID: 443300
• PubChem ID: 702002
• Update Time: 2025-10-28

2,4-Quinolinedicarboxylic acid, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinolinedicarboxylic acid, 6-chloro-
• 6-chloroquinoline-2,4-dicarboxylic acid
• SR-01000500234
• 6-Chloro-quinoline-2,4-dicarboxylic acid
• ChemDiv2_004078
• CHEMBL307821
• AKOS000289335
• EU-0012721
• HMS1380J08
• SMSF0004229
• 6-chloroquinoline-2,4-dicarboxylicacid
• SCHEMBL11668861
• SB70910
• CB03738
• SR-01000500234-1
• W18774
• CBMicro_013418
• 6-chloro-2,4-quinolinedicarboxylic acid
• BIM-0013268.P001
• IDI1_002793
• CS-0331605
• CCG-21099
• 62482-28-4
• MFCD00487572
• AS-64262
• Oprea1_543771
• DTXSID80351507

• MDL： MFCD00487572
• Inchi： 1S/C11H6ClNO4/c12-5-1-2-8-6(3-5)7(10(14)15)4-9(13-8)11(16)17/h1-4H,(H,14,15)(H,16,17)
• InChI Key： ILQAFAWQKBSEDK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=O)O)C=C(C(=O)O)N=2

Computed Properties

• Exact Mass: 250.99858
• Monoisotopic Mass: 250.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2,4-Quinolinedicarboxylic acid, 6-chloro-

Recent Advances in the Study of 2,4-Quinolinedicarboxylic acid, 6-chloro- (CAS: 62482-28-4)

The compound 2,4-Quinolinedicarboxylic acid, 6-chloro- (CAS: 62482-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its quinoline backbone and chloro-substitution, has been the subject of multiple studies aimed at elucidating its biological activities, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2,4-Quinolinedicarboxylic acid, 6-chloro-, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, which significantly reduced the production of unwanted byproducts. The study employed a palladium-catalyzed coupling reaction, achieving a yield of 85% under optimized conditions. This advancement is expected to facilitate large-scale production for further pharmacological testing.

In terms of biological activity, 2,4-Quinolinedicarboxylic acid, 6-chloro- has demonstrated promising results as an inhibitor of certain kinase enzymes implicated in inflammatory and oncogenic pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective inhibition of JAK3 kinase, with an IC50 value of 0.8 μM. This finding suggests its potential as a lead compound for the development of new anti-inflammatory or anti-cancer therapies. Further in vivo studies are currently underway to validate these effects.

Another area of interest is the compound's role in antimicrobial applications. A 2024 study in Antimicrobial Agents and Chemotherapy explored its efficacy against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The results indicated that 2,4-Quinolinedicarboxylic acid, 6-chloro- exhibited bacteriostatic activity at concentrations as low as 4 μg/mL, with minimal cytotoxicity to mammalian cells. These findings highlight its potential as a scaffold for designing novel antibiotics.

Despite these promising results, challenges remain in the clinical translation of 2,4-Quinolinedicarboxylic acid, 6-chloro-. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2,4-Quinolinedicarboxylic acid, 6-chloro- (CAS: 62482-28-4) represents a versatile and pharmacologically active molecule with multiple therapeutic applications. Ongoing research continues to uncover its mechanisms of action and optimize its properties for clinical use. The compound's unique structural features and biological activities make it a valuable candidate for future drug development in the fields of oncology, inflammation, and infectious diseases.